Cas no 154327-29-4 (7-fluoro-2,3-dihydro-1,3-benzothiazole-2-thione)

• Product Name: 7-fluoro-2,3-dihydro-1,3-benzothiazole-2-thione
• CAS No: 154327-29-4
• MF: C₇H₄FNS₂
• MW: 185.241762161255
• MDL: MFCD11845313
• CID: 1106710
• PubChem ID: 11367427
• Update Time: 2025-09-28

7-fluoro-2,3-dihydro-1,3-benzothiazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 7-fluorobenzo[d]thiazole-2-thiol
• 7-fluoro-3H-1,3-benzothiazole-2-thione
• 7-fluoro-2,3-dihydro-1,3-benzothiazole-2-thione
• 7-Fluorobenzo[d]thiazole-2(3H)-thione
• 7-fluoro-3H-benzothiazole-2-thione
• BS-42650
• EN300-226297
• QLXVZOOASLJRJM-UHFFFAOYSA-N
• 7-fluoro-benzothiazole-2-thiol
• 7-Fluoro-2(3H)-benzothiazolethione
• 154327-29-4
• Z1255424549
• DTXSID301295984
• SCHEMBL2748327
• 7-fluoro-2-mercaptobenzothiazole
• N17003
• AKOS006291525
• MFCD08692055
• 7-Fluorobenzo[d]thiazole-2-thiol, AldrichCPR
• CS-0134610

• MDL： MFCD11845313
• Inchi： 1S/C7H4FNS2/c8-4-2-1-3-5-6(4)11-7(10)9-5/h1-3H,(H,9,10)
• InChI Key： QLXVZOOASLJRJM-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC=C(C1=2)F)=S

Computed Properties

• Exact Mass: 184.97691964g/mol
• Monoisotopic Mass: 184.97691964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.4Ų

Additional information on 7-fluoro-2,3-dihydro-1,3-benzothiazole-2-thione

Introduction to 7-Fluoro-2,3-dihydro-1,3-benzothiazole-2-thione (CAS No: 154327-29-4)

7-Fluoro-2,3-dihydro-1,3-benzothiazole-2-thione is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 154327-29-4, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluoro substituent and the benzothiazole core structure contribute to its distinct reactivity and biological activity, making it a valuable scaffold for further chemical modifications and biological studies.

The benzothiazole ring system is well-known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a fluoro atom at the 7-position of the benzothiazole ring enhances its pharmacological profile by influencing metabolic stability and binding affinity to biological targets. This modification has been widely explored in the development of novel therapeutic agents, where fluorine atoms play a crucial role in optimizing drug efficacy and pharmacokinetic properties.

In recent years, there has been a surge in research focusing on heterocyclic compounds as pharmacophores. Among these, 7-fluoro-2,3-dihydro-1,3-benzothiazole-2-thione has emerged as a promising candidate due to its structural versatility and functional adaptability. The compound's ability to undergo various chemical transformations allows for the synthesis of derivatives with tailored biological activities. For instance, modifications at the 2-thione position can lead to compounds with enhanced solubility or improved target specificity.

The synthesis of 7-fluoro-2,3-dihydro-1,3-benzothiazole-2-thione involves multi-step organic reactions that highlight the compound's synthetic accessibility. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been particularly useful in constructing the benzothiazole core structure.

Beyond its synthetic significance, 7-fluoro-2,3-dihydro-1,3-benzothiazole-2-thione has shown promise in preclinical studies as a lead compound for drug discovery. Its interaction with various biological targets has been investigated using computational modeling and experimental techniques. These studies have revealed potential therapeutic applications in areas such as oncology and neurology. The compound's ability to modulate key signaling pathways suggests its utility in developing targeted therapies for complex diseases.

The impact of fluorine substitution on the pharmacological properties of benzothiazole derivatives cannot be overstated. Fluorine atoms are known to enhance metabolic stability by preventing rapid degradation by enzymatic processes. Additionally, they can improve binding affinity by increasing lipophilicity and reducing polar surface area. These effects make 7-fluoro-2,3-dihydro-1,3-benzothiazole-2-thione an attractive candidate for further development into a clinical drug.

In conclusion, 7-fluoro-2,3-dihydro-1,3-benzothiazole-2-thione (CAS No: 154327-29-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities position it as a valuable scaffold for drug development. Ongoing research continues to explore its potential applications and optimize its pharmacological profile. As our understanding of heterocyclic chemistry evolves, compounds like this are expected to play an increasingly important role in the discovery and development of novel therapeutic agents.